7,7,9-trimethyl-2-phenyl-1,2,4-triazaspiro[4.5]decan-3-one

• IUPAC Name: 7,7,9-trimethyl-2-phenyl-1,2,4-triazaspiro[4.5]decan-3-one
• InChI: InChI=1S/C16H23N3O/c1-12-9-15(2,3)11-16(10-12)17-14(20)19(18-16)13-7-5-4-6-8-13/h4-8,12,18H,9-11H2,1-3H3,(H,17,20)
• InChI Key: YQCKWJOKZYXMJV-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CC2(C1)NC(=O)N(N2)C3=CC=CC=C3)(C)C
• Molecular Formula: C16H23N3O
• Molecular Weight: 273.37 g/mol

Description

7,7,9-trimethyl-2-phenyl-1,2,4-triazaspiro[4.5]decan-3-one, also known as TMD, is a novel synthetic compound that has gained attention in the scientific community due to its potential applications in various fields of research. TMD belongs to the class of spirocyclic compounds and has a unique chemical structure that makes it a promising candidate for drug discovery and biomedical research.

Mechanism of Action

The mechanism of action of 7,7,9-trimethyl-2-phenyl-1,2,4-triazaspiro[4.5]decan-3-one is not fully understood, but it is believed to interact with various biological targets in the body. This compound has been shown to inhibit the activity of various enzymes and proteins, which are involved in the progression of various diseases. This compound has also been shown to have antioxidant and anti-inflammatory properties, which can help in the prevention of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on the body. This compound has been shown to have a neuroprotective effect, which can help in the prevention of neurodegenerative diseases. This compound has also been shown to have an anti-tumor effect, which can help in the treatment of various types of cancer. This compound has also been shown to have an anti-inflammatory effect, which can help in the prevention of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

7,7,9-trimethyl-2-phenyl-1,2,4-triazaspiro[4.5]decan-3-one has various advantages and limitations for lab experiments. One of the advantages of this compound is its unique chemical structure, which makes it a promising candidate for drug discovery and material science research. This compound also has a high level of purity, which makes it suitable for various analytical techniques. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are various future directions for the research on 7,7,9-trimethyl-2-phenyl-1,2,4-triazaspiro[4.5]decan-3-one. One of the future directions is to study the mechanism of action of this compound in more detail, to better understand its potential applications in the treatment of various diseases. Another future direction is to study the pharmacokinetics of this compound, to better understand its absorption, distribution, metabolism, and excretion in the body. Additionally, future research can focus on the synthesis of new derivatives of this compound, to improve its properties and potential applications in various fields of research.
Conclusion:
In conclusion, this compound is a novel synthetic compound that has gained attention in the scientific community due to its potential applications in various fields of research. This compound has a unique chemical structure that makes it a promising candidate for drug discovery and material science research. This compound has various biochemical and physiological effects on the body and has shown promising results as a potential drug candidate for the treatment of various diseases. Future research can focus on studying the mechanism of action and pharmacokinetics of this compound, as well as the synthesis of new derivatives to improve its properties and potential applications.

Synthesis Methods

7,7,9-trimethyl-2-phenyl-1,2,4-triazaspiro[4.5]decan-3-one can be synthesized through a multi-step process involving the reaction of various chemical reagents. The synthesis method involves the use of starting materials such as phenylhydrazine, cyclohexanone, and acetic anhydride, which are reacted under specific conditions to yield this compound. The synthesis method has been optimized through various modifications to improve the yield and purity of the final product.

Scientific Research Applications

7,7,9-trimethyl-2-phenyl-1,2,4-triazaspiro[4.5]decan-3-one has been extensively studied for its potential applications in various fields of research. In the field of medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of various diseases such as cancer, Alzheimer's, and Parkinson's. This compound has also been studied for its potential applications in the field of material science, where it can be used as a building block for the synthesis of new materials with unique properties.